4-acetyl-N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: 4-acetyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C24H21N3O3S/c1-3-30-20-11-12-21-22(14-20)31-24(26-21)27(15-19-6-4-5-13-25-19)23(29)18-9-7-17(8-10-18)16(2)28/h4-14H,3,15H2,1-2H3
• InChI Key: PZBNYJDSARUQSI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N(CC3=CC=CC=N3)C(=O)C4=CC=C(C=C4)C(=O)C
• Molecular Formula: C24H21N3O3S
• Molecular Weight: 431.5 g/mol

Description

4-acetyl-N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is known for its unique properties and has been studied extensively to understand its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Scientific Research Applications

Benzothiazoles in Scientific Research

Benzothiazole derivatives are versatile compounds with significant pharmacological and biological activities, which suggests potential areas of application for 4-acetyl-N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide in scientific research:

• Biological and Medicinal Applications

  Benzothiazoles, due to their broad spectrum of antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities, serve as a focal point in drug discovery and development (Kamal et al., 2015). The structural simplicity and versatility of the benzothiazole scaffold allow for the development of chemical libraries that could lead to the discovery of new therapeutic agents.

• Optoelectronic Materials

  The integration of benzothiazole and pyrimidine fragments into π-extended conjugated systems is valuable for creating novel optoelectronic materials. Such compounds are used in organic light-emitting diodes (OLEDs), including white OLEDs and highly efficient red phosphorescent OLEDs, highlighting a potential research avenue for related compounds in the development of advanced materials (Lipunova et al., 2018).

• Environmental Impact and Degradation

  The presence and fate of organic compounds, including benzothiazoles, in the environment, are critical areas of research. Studies on their biodegradability, persistence, and potential toxic effects on ecosystems provide insights into environmental safety and regulation (Prasannamedha & Kumar, 2020). This context suggests a research direction for assessing the environmental impact of novel benzothiazole derivatives.

• Chemical Synthesis and Analysis

  The synthesis of benzothiazole derivatives and their analysis for potential use in various applications, including as central nervous system (CNS) acting drugs, is an ongoing area of research. This involves exploring functional chemical groups that may serve as lead molecules for the synthesis of compounds with CNS activity (Saganuwan, 2017).